Cas no 1805527-82-5 (3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine)

3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structural features, including the chloromethyl, cyano, and difluoromethyl substituents, make it a valuable intermediate for constructing complex heterocyclic frameworks. The presence of both electron-withdrawing (cyano, difluoromethyl) and reactive (chloromethyl) groups enhances its reactivity in nucleophilic substitution and cross-coupling reactions. This compound is particularly useful in the development of active ingredients requiring fluorinated pyridine motifs, offering improved metabolic stability and bioavailability. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic applications. Proper handling under controlled conditions is recommended due to its reactive functional groups.

3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine structure

1805527-82-5 structure

Product Name:3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine

CAS No:1805527-82-5

MF:C₉H₇ClF₂N₂

MW:216.615087747574

CID:4876479

Update Time:2025-10-13

3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine
- Inchi： 1S/C9H7ClF2N2/c1-5-4-14-8(9(11)12)6(2-10)7(5)3-13/h4,9H,2H2,1H3
- InChI Key： VCXIELSEZLUMID-UHFFFAOYSA-N
- SMILES： ClCC1=C(C#N)C(C)=CN=C1C(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 238
XLogP3: 2
Topological Polar Surface Area: 36.7

3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029041854-1g	3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine	1805527-82-5	97%	1g	$1,534.70	2022-04-01

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Additional information on 3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine

Research Brief on 3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine (CAS: 1805527-82-5)

3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine (CAS: 1805527-82-5) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting metabolic and inflammatory pathways.

The structural features of 3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine, including the chloromethyl and difluoromethyl groups, make it a valuable scaffold for medicinal chemistry. These functional groups facilitate further chemical modifications, enabling the creation of compounds with enhanced pharmacological properties. Recent research has focused on optimizing the synthetic routes for this compound to improve yield and purity, which are critical for its application in high-throughput screening and lead optimization.

One of the key areas of investigation involves the use of 3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine as a building block for the development of novel kinase inhibitors. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is associated with various diseases, including cancer and autoimmune disorders. Preliminary studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against specific kinase targets, suggesting its potential as a starting point for the design of new therapeutic agents.

In addition to its role in kinase inhibitor development, 3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine has also been explored in the context of agrochemical research. The compound's unique chemical properties make it a candidate for the synthesis of pesticides and herbicides with improved efficacy and environmental safety profiles. Recent advancements in synthetic methodologies have enabled the efficient production of this compound on a larger scale, paving the way for its broader application in both pharmaceutical and agricultural industries.

Despite its promising potential, challenges remain in the practical application of 3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine. Issues such as stability under physiological conditions and potential toxicity need to be addressed through further research. Ongoing studies are focused on elucidating the compound's pharmacokinetic and pharmacodynamic properties, as well as its safety profile, to ensure its suitability for clinical and industrial use.

In conclusion, 3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine (CAS: 1805527-82-5) represents a valuable chemical entity with diverse applications in drug discovery and agrochemical development. Continued research efforts are expected to unlock its full potential, contributing to the advancement of chemical biology and pharmaceutical sciences. Future studies should prioritize the optimization of synthetic protocols, the exploration of novel derivatives, and the evaluation of their biological activities to fully harness the capabilities of this compound.